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Cat. No.: B1587759

An In-depth Technical Guide to (4-Pyrrolidin-1-
ylphenyl)methanol
Abstract

This technical guide provides a comprehensive overview of (4-Pyrrolidin-1-
ylphenyl)methanol, a heterocyclic compound of interest in medicinal chemistry and drug
discovery. The guide details its chemical identity, including its CAS number and molecular
weight, and presents a putative synthetic route. Furthermore, it delves into the significance of
the pyrrolidinylphenyl moiety in the context of drug development, exploring its role as a
versatile scaffold. This document is intended for researchers, scientists, and drug development
professionals, offering foundational knowledge and practical insights into the properties and
potential applications of this compound.

Introduction

(4-Pyrrolidin-1-ylphenyl)methanol is a substituted aromatic alcohol featuring a pyrrolidine
ring attached to a phenylmethanol core. The incorporation of the saturated nitrogen
heterocycle, pyrrolidine, into small molecules is a well-established strategy in medicinal
chemistry to enhance pharmacological properties. The pyrrolidine moiety can influence a
molecule's polarity, basicity, and spatial arrangement, which in turn can modulate its binding
affinity to biological targets, pharmacokinetic profile, and overall therapeutic efficacy[1][2][3][4].
This guide aims to consolidate the available technical information on (4-Pyrrolidin-1-

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1587759?utm_src=pdf-interest
https://www.benchchem.com/product/b1587759?utm_src=pdf-body
https://www.benchchem.com/product/b1587759?utm_src=pdf-body
https://www.benchchem.com/product/b1587759?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8352847/
https://pubmed.ncbi.nlm.nih.gov/34373963/
https://www.mdpi.com/1422-0067/25/20/11158
https://pmc.ncbi.nlm.nih.gov/articles/PMC10512268/
https://www.benchchem.com/product/b1587759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

ylphenyl)methanol, providing a valuable resource for its synthesis, characterization, and
potential applications.

Chemical Identity and Physicochemical Properties

A clear identification of a chemical entity is paramount for any scientific investigation. This
section provides the key identifiers and calculated physicochemical properties of (4-Pyrrolidin-
1-ylphenyl)methanol.

Identifier Value Source

(4-Pyrrolidin-1-

UPAC Name ylphenyl)methanol N/A
CAS Number 676245-12-8 [5]
Molecular Formula C11H1sNO [5]1[6]
Molecular Weight 177.24 g/mol [5]
Monoisotopic Mass 177.11537 Da [6]

Note: Some physical properties such as melting point, boiling point, and solubility are not
readily available in the cited literature for this specific compound and would require
experimental determination.

Synthesis of (4-Pyrrolidin-1-ylphenyl)methanol

While a specific, detailed experimental protocol for the synthesis of (4-Pyrrolidin-1-
ylphenyl)methanol is not extensively documented in the readily available literature, a plausible
and commonly employed synthetic strategy involves the reduction of the corresponding
aldehyde, 4-(pyrrolidin-1-yl)benzaldehyde. This transformation is a standard procedure in
organic synthesis.

Putative Synthetic Pathway: Reduction of 4-(pyrrolidin-
1-yl)benzaldehyde
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The conversion of an aldehyde to a primary alcohol is a fundamental reaction in organic
chemistry, typically achieved with high efficiency using a variety of reducing agents. Sodium
borohydride (NaBHa4) in an alcoholic solvent such as methanol or ethanol is a mild and
selective reagent for this purpose, making it a suitable choice for the synthesis of (4-Pyrrolidin-
1-ylphenyl)methanol from its aldehyde precursor.

NaBHa4, Methanol G—(pyrrolidin—1—yl)benzaldehydamg4—Pyrrolidin—1—ylphenyl)methanoD

G4—Pyrrolidin—1-ylphenyl)methanoD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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